3-(4-bromo-2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Molecular Formula: C24H19BrClNO4
• Molecular Weight: 500.8 g/mol
• IUPAC Name: 3-(4-bromo-2-chlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C24H19BrClNO4/c25-15-10-9-14(21(26)12-15)11-22(23(28)29)27-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12,20,22H,11,13H2,(H,27,30)(H,28,29)
• InChI Key: GEANRFMYUMGAHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=C(C=C(C=C4)Br)Cl)C(=O)O

Description

The compound 3-(4-bromo-2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative. Its structure comprises:

• Fmoc group: A bulky protecting group widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal with piperidine .
• Amino acid backbone: A propanoic acid scaffold with an amino group at the β-position.
• Aromatic substituent: A 4-bromo-2-chlorophenyl group, which introduces steric and electronic effects critical for molecular interactions.

This compound is primarily employed in peptide synthesis and medicinal chemistry, where halogenated aromatic rings are leveraged for targeted binding or as handles for further functionalization.

Biological Activity

3-(4-bromo-2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid, also referred to as (S)-3-(4-bromo-2-chlorophenyl)-2-((9H-fluoren-9-yl)methoxycarbonylamino)propanoic acid, is a complex organic compound notable for its potential biological activities. This compound features a fluorenylmethoxycarbonyl (Fmoc) group, commonly utilized in peptide synthesis, and a chlorophenyl moiety that contributes to its biological interactions.

Molecular Structure

The molecular formula of this compound is $C_{25}H_{22}BrClNO_4$, with a molecular weight of 480.35 g/mol. The structural complexity is significant due to the presence of both halogenated phenyl groups and an amino acid derivative.

Antimicrobial Activity

Research indicates that derivatives of chlorophenyl compounds often exhibit antimicrobial properties. In vitro studies have shown that the presence of the chlorophenyl group enhances the compound's ability to inhibit the growth of various microbial strains. For instance, compounds similar in structure have demonstrated zones of inhibition ranging from 16 to 26 mm against common pathogens .

Anticancer Activity

Fluorenyl derivatives are under investigation for their anticancer properties. The unique structural features of (S)-3-(4-bromo-2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid may allow it to interact with cellular mechanisms involved in cancer progression. Preliminary studies suggest that this compound could inhibit specific cancer cell lines by disrupting metabolic pathways essential for tumor growth .

Enzyme Inhibition

This compound may act as an inhibitor for certain enzymes, which could affect metabolic pathways crucial for cellular function. The Fmoc group provides stability during reactions, allowing the compound to maintain its structural integrity while interacting with biological targets .

The mechanism by which (S)-3-(4-bromo-2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid exerts its biological effects likely involves:

• Binding Interactions : The fluorenyl and chlorophenyl groups facilitate non-covalent interactions such as hydrogen bonding and hydrophobic interactions with target proteins.
• Enzyme Modulation : By inhibiting specific enzymes, this compound can alter metabolic pathways, potentially leading to therapeutic effects in diseases such as cancer and infections .

Comparative Analysis

The following table summarizes the biological activities associated with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
4-Chlorophenol	Chlorinated phenol	Antimicrobial
Fluorenone	Fluorene derivative	Anticancer
Phenylalanine	Amino acid	Nutritional/Metabolic

The distinct combination of the Fmoc group and chlorophenyl moiety in (S)-3-(4-bromo-2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid provides unique reactivity patterns that differentiate it from simpler analogs like 4-chlorophenol or phenylalanine .

Case Studies and Research Findings

• Antimicrobial Efficacy : A study evaluated the antimicrobial properties of various halogenated phenolic compounds, finding that those with bromine substitutions exhibited enhanced activity against Gram-positive bacteria .
• Anticancer Potential : Another research effort focused on fluorenyl derivatives, highlighting their ability to induce apoptosis in cancer cells through modulation of signaling pathways involved in cell survival .
• Enzyme Interaction Studies : Research has shown that compounds similar to (S)-3-(4-bromo-2-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid can effectively inhibit enzymes involved in drug metabolism, suggesting potential applications in pharmacology .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Halogen-Substituted Phenyl Derivatives

Variations in halogen substitution on the phenyl ring significantly influence reactivity and bioactivity:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Evidence Source
3-(4-Chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	4-Cl	C₂₄H₂₀ClNO₄	Common in peptide synthesis; moderate steric hindrance .
3-(2-Chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	2-Cl	C₂₄H₂₀ClNO₄	Ortho-substitution enhances steric effects, potentially altering binding kinetics .
3-(2-Chloro-4-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	2-Cl, 4-F	C₂₄H₁₉ClFNO₄	Fluorine increases electronegativity, improving metabolic stability .
3-(3-Chloro-4-(trifluoromethyl)phenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	3-Cl, 4-CF₃	C₂₅H₂₀ClF₃NO₄	Trifluoromethyl group enhances lipophilicity and resistance to oxidation .

Key Observations :

• Halogen position : Para-substitution (e.g., 4-Br in the target compound) facilitates electronic conjugation, while ortho-substitutions (e.g., 2-Cl in ) increase steric hindrance.
• Electron-withdrawing groups : Fluorine () and nitro groups (e.g., 4-nitrophenyl in ) enhance stability but may reduce solubility.

Functional Group Modifications

Hydroxyl and Methoxy Derivatives

• 4-Hydroxyphenyl variant (C₂₂H₁₆FNO₄): Introduces hydrogen-bonding capacity, improving aqueous solubility .
• 3,4-Dimethoxybenzyl variant (C₂₆H₂₆N₂O₄): Methoxy groups enhance solubility and modulate receptor binding .

Heterocyclic and Bulky Substituents

• Indole-containing derivative (C₂₄H₂₀N₂O₄): The indole moiety enables π-π stacking interactions, useful in kinase inhibitor design .
• Biphenyl derivatives (e.g., WX150116 in ): Extended aromatic systems improve binding to hydrophobic protein pockets.

Physicochemical Properties

Property	Target Compound	4-Chlorophenyl Analog	4-Nitrophenyl Analog
Molecular Weight (g/mol)	~512.78	421.87	432.43
Halogen Effects	Br (heavy atom), Cl	Cl only	NO₂ (electron-withdrawing)
Solubility	Low (due to Br/Cl)	Moderate	Very low
Stability	High (Fmoc protection)	High	Moderate (nitro group)

Commercial and Research Relevance

• Availability : Halogenated variants (e.g., ) are niche products, often custom-synthesized for drug discovery.
• Price Range : $100–$500/g, depending on purity and substitution pattern .